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Compound of Interest

Compound Name: Biotin-peg-OH

Cat. No.: B8263613 Get Quote

Introduction

Biotinylation, the process of covalently attaching biotin to a molecule, is a powerful and

versatile technique for labeling and isolating cell surface proteins. When combined with a

polyethylene glycol (PEG) spacer, as in Biotin-PEG-OH, this reagent offers enhanced water

solubility, reduced steric hindrance, and a flexible linker that improves the accessibility of the

biotin moiety for detection with avidin or streptavidin conjugates.[1][2][3] This application note

provides a comprehensive overview and detailed protocols for the use of Biotin-PEG-OH and

its derivatives in cell surface labeling for researchers, scientists, and drug development

professionals.

The most common strategy for cell surface labeling involves the use of N-hydroxysuccinimide

(NHS) esters of biotin, which react efficiently with primary amines (-NH2) present on lysine

residues and the N-terminus of proteins to form stable amide bonds.[4][5][6] Biotin-PEG-OH
itself is a hydroxyl-terminated PEGylated biotin. To make it reactive towards primary amines, it

is often activated or used in a pre-activated form, such as Biotin-PEG-NHS ester.

Key Applications

Studying Cell Surface Protein Expression: Quantify the relative abundance of specific

proteins on the plasma membrane.[7][8]

Analysis of Protein Trafficking: Investigate endocytosis, exocytosis, and recycling of surface

receptors.[9][10]
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Isolation of Cell Surface Proteins: Purify surface proteins for downstream analysis such as

Western blotting or mass spectrometry.[8][11]

Drug Targeting and Delivery: The biotin tag can be used to target cells for therapeutic or

diagnostic purposes.[12][13]

Investigating Epithelial Polarity: Differentiate and characterize the protein composition of

apical and basolateral membrane domains.[14]

Principle of the Method
The fundamental principle of cell surface biotinylation lies in the specific and covalent

attachment of a membrane-impermeable biotin reagent to the extracellular domains of plasma

membrane proteins.[9][15] Because the reaction is performed on intact cells, typically at low

temperatures (4°C), internalization of the labeling reagent is minimized, ensuring that only

surface proteins are tagged.[11][16]

Following the labeling reaction, any unreacted biotin reagent is quenched. The cells can then

be lysed, and the biotinylated proteins can be affinity-purified using immobilized avidin or

streptavidin.[7][8] The isolated proteins can subsequently be identified and quantified using

various analytical techniques.

Experimental Workflow
The general workflow for cell surface labeling using a Biotin-PEG-NHS ester is depicted below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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